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Compound of Interest

Compound Name: (R)-(-)-2-Methylglutaric Acid

Cat. No.: B073399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of (R)-(-)-2-
Methylglutaric Acid in various solvents. Understanding the solubility of this chiral dicarboxylic

acid is crucial for its application in pharmaceutical synthesis, agrochemical development, and

the creation of specialty polymers. This document compiles available quantitative and

qualitative solubility data, outlines detailed experimental protocols for solubility determination,

and presents a visual representation of its application in asymmetric synthesis.

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for 2-

Methylglutaric Acid. It is important to note that much of the available data does not specify the

stereoisomer. Data specific to the (R)-(-) or other isomers are noted where available.
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Solvent Isomer Solubility
Temperature
(°C)

Citation

Water
2-Methylglutaric

Acid
Soluble Not Specified [1][2]

Water
2-Methylglutaric

Acid
908 mg/mL Not Specified [3][4][5]

Water
2-Methylglutaric

Acid
>1000 g/L Not Specified

Dimethylformami

de (DMF)

2-Methylglutaric

Acid
20 mg/mL Not Specified [1][2][6]

Dimethyl

sulfoxide

(DMSO)

2-Methylglutaric

Acid
16 mg/mL Not Specified [1][2][6]

Dimethyl

sulfoxide

(DMSO)

(R)-(+)-2-

Methylglutaric

Acid

Slightly Soluble

(with sonication)
Not Specified [7]

Ethanol
2-Methylglutaric

Acid
Slightly Soluble Not Specified [1][2][6]

Phosphate-

Buffered Saline

(PBS), pH 7.2

2-Methylglutaric

Acid
10 mg/mL Not Specified [1][2][6]

Chloroform

(R)-(+)-2-

Methylglutaric

Acid

Slightly Soluble

(with sonication)
Not Specified [7]

Methanol
2-Methylglutaric-

4,5-13C2 acid

Soluble (1

mg/mL solution

prepared)

Not Specified [8]

Experimental Protocols for Solubility Determination
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Accurate determination of solubility is fundamental for the successful application of (R)-(-)-2-
Methylglutaric Acid in various research and development settings. The following are detailed

methodologies for key experiments that can be adapted for this compound.

Gravimetric Method
The gravimetric method is a straightforward and reliable technique for determining the solubility

of a solid in a liquid. It involves preparing a saturated solution, separating the undissolved solid,

and then determining the concentration of the solute in the solution by weighing the residue

after solvent evaporation.

Materials:

(R)-(-)-2-Methylglutaric Acid

Solvent of interest

Analytical balance

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporating dish or pre-weighed vials

Oven

Procedure:

Preparation of Saturated Solution: An excess amount of (R)-(-)-2-Methylglutaric Acid is

added to a known volume of the solvent in a sealed container.

Equilibration: The container is placed in a thermostatic shaker or water bath set to the

desired temperature. The mixture is agitated for a predetermined period (e.g., 24-48 hours)

to ensure equilibrium is reached. The presence of undissolved solid at the end of this period

confirms saturation.
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Separation of Undissolved Solute: A sample of the supernatant is carefully withdrawn using a

syringe and filtered through a membrane filter (e.g., 0.45 µm) to remove any undissolved

solid particles. The filtration should be performed at the same temperature as the

equilibration to prevent precipitation or further dissolution.

Solvent Evaporation: A known volume or weight of the clear filtrate is transferred to a pre-

weighed evaporating dish or vial.

Drying and Weighing: The solvent is evaporated at an appropriate temperature. For volatile

organic solvents, this can be done at room temperature in a fume hood or at a slightly

elevated temperature. For water, an oven set below the boiling point can be used. The dish

or vial is then dried to a constant weight in an oven.

Calculation: The solubility is calculated as the mass of the dissolved solid per volume or

mass of the solvent.

Spectroscopic Method for Chiral Compounds
For chiral molecules like (R)-(-)-2-Methylglutaric Acid, spectroscopic methods can be

employed to determine solubility, often in conjunction with chiral chromatography to ensure the

analysis is specific to the desired enantiomer.

Materials:

(R)-(-)-2-Methylglutaric Acid

Solvent of interest

Spectrophotometer (e.g., UV-Vis or other suitable type)

Chiral High-Performance Liquid Chromatography (HPLC) system

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions: A series of standard solutions of known concentrations of

(R)-(-)-2-Methylglutaric Acid in the solvent of interest are prepared.
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Calibration Curve: The absorbance of each standard solution is measured at a specific

wavelength using a spectrophotometer. A calibration curve of absorbance versus

concentration is then plotted. For compounds without a strong chromophore, derivatization

may be necessary.

Preparation of Saturated Solution: A saturated solution is prepared as described in the

gravimetric method (steps 1 and 2).

Sample Preparation: A sample of the saturated supernatant is filtered and then diluted with

the solvent to a concentration that falls within the range of the calibration curve.

Analysis: The absorbance of the diluted sample is measured.

Concentration Determination: The concentration of (R)-(-)-2-Methylglutaric Acid in the

diluted sample is determined from the calibration curve. The solubility in the saturated

solution is then calculated by taking the dilution factor into account.

Enantiomeric Purity Check: The enantiomeric purity of the dissolved solute can be confirmed

using a suitable chiral HPLC method to ensure no racemization has occurred during the

experiment.

Visualization of Application in Asymmetric
Synthesis
(R)-(-)-2-Methylglutaric Acid is a valuable chiral building block in asymmetric synthesis, a

process that selectively produces a specific stereoisomer of a target molecule. The following

diagram illustrates a generalized workflow where it can be utilized.
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Workflow for Asymmetric Synthesis using (R)-(-)-2-Methylglutaric Acid

Preparation and Activation

Asymmetric Reaction Product Formation and Isolation

(R)-(-)-2-Methylglutaric Acid
(Chiral Building Block)

Activation of Carboxylic Acid Group(s)
(e.g., conversion to acid chloride, ester)

 Activation 

Reaction with Activated Chiral Building BlockAchiral Substrate Diastereomeric Intermediate Purification and/or Further Transformation Enantiomerically Enriched Final Product

Click to download full resolution via product page

Caption: Generalized workflow of (R)-(-)-2-Methylglutaric Acid in asymmetric synthesis.

This guide provides a foundational understanding of the solubility of (R)-(-)-2-Methylglutaric
Acid. For specific applications, it is recommended that researchers conduct their own solubility

studies at the desired conditions to ensure accuracy and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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